Cas no 361984-85-2 (N-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: N-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 361984-85-2
• MF: C₁₃H₁₃N₅O
• MW: 255.275221586227
• CID: 5796897
• Update Time: 2025-05-26

N-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-(4-methoxyphenyl)-1-methyl-

• Inchi： 1S/C13H13N5O/c1-18-13-11(7-16-18)12(14-8-15-13)17-9-3-5-10(19-2)6-4-9/h3-8H,1-2H3,(H,14,15,17)
• InChI Key： LXWVCHASEALLHV-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=CC=C(OC)C=C2)=C2C=NN(C)C2=N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 459.7±35.0 °C(Predicted)
• pka: 3.70±0.10(Predicted)

Additional information on N-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

N-(4-Methoxyphenyl)-1-Methyl-1H-Pyrazolo[3,4-D]Pyrimidin-4-Amine: A Comprehensive Overview

The compound N-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No: 361984-85-2) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their unique structural features and versatile chemical properties. The pyrazolo[3,4-d]pyrimidine core of this molecule is a fused bicyclic system comprising a pyrazole ring fused to a pyrimidine ring, creating a rigid and aromatic framework that is often exploited in drug design and materials science.

The methoxyphenyl substituent attached to the nitrogen atom at position 4 of the pyrazolo[3,4-d]pyrimidine ring introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and bioavailability. The presence of the methyl group at position 1 further enhances the molecule's stability and modulates its electronic properties. These structural features make N-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine a promising candidate for applications in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the potential of pyrazolo[3,4-d]pyrimidine derivatives as inhibitors of various protein kinases, which are key targets in cancer therapy. For instance, researchers have demonstrated that certain analogs of this compound exhibit potent inhibitory activity against kinases such as Aurora kinases and cyclin-dependent kinases (CDKs). These findings suggest that N-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine could serve as a lead compound for the development of novel anti-cancer agents with high specificity and efficacy.

In addition to its potential in drug discovery, this compound has also been explored for its role in supramolecular chemistry and materials science. The aromaticity and rigidity of the pyrazolo[3,4-d]pyrimidine framework make it an attractive building block for constructing two-dimensional materials and functional polymers. Recent advancements in crystal engineering have utilized this compound to design self-assembled monolayers with tailored electronic properties, paving the way for applications in organic electronics and sensors.

The synthesis of N-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine typically involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrazolo[3,4-d]pyrimidine core through cyclization reactions followed by functionalization with the methoxyphenyl and methyl substituents. Researchers have optimized these synthetic routes to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, conformational preferences, and solid-state packing arrangements. Such information is crucial for understanding its behavior in different chemical environments and for designing experiments aimed at exploring its functional properties.

Looking ahead, the continued exploration of N-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is expected to yield further breakthroughs in both basic research and applied sciences. Its unique combination of structural features makes it an invaluable tool for advancing our understanding of complex chemical systems while providing practical solutions to real-world challenges in medicine and technology.